Cas no 1482047-40-4 (2-Chloro-3-(cyclopropylmethoxy)pyridine)

• Product Name: 2-Chloro-3-(cyclopropylmethoxy)pyridine
• CAS No: 1482047-40-4
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• MDL: MFCD21126168
• CID: 4784050
• Update Time: 2026-02-27

2-Chloro-3-(cyclopropylmethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(cyclopropylmethoxy)pyridine
• 2-Chloro-3-(cyclopropylmethoxy)pyridine

• MDL： MFCD21126168
• Inchi： 1S/C9H10ClNO/c10-9-8(2-1-5-11-9)12-6-7-3-4-7/h1-2,5,7H,3-4,6H2
• InChI Key： UWWUDPHFZNZDHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-3-(cyclopropylmethoxy)pyridine

2-Chloro-3-(cyclopropylmethoxy)pyridine: A Comprehensive Overview

2-Chloro-3-(cyclopropylmethoxy)pyridine, also known by its CAS number 1482047-40-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a chlorine atom at the 2-position and a cyclopropylmethoxy group at the 3-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The structure of 2-Chloro-3-(cyclopropylmethoxy)pyridine is characterized by its aromatic pyridine ring, which is electron-deficient due to the electronegative chlorine atom. The cyclopropylmethoxy group introduces both steric hindrance and additional electronic effects, which can influence the reactivity of the molecule in different chemical environments. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in the development of agrochemicals and pharmaceutical agents.

Recent studies have highlighted the potential of 2-Chloro-3-(cyclopropylmethoxy)pyridine as a precursor for bioactive compounds. For instance, researchers have explored its role in the synthesis of herbicides and insecticides, where its unique reactivity and stability make it an ideal candidate for designing selective agrochemicals. Additionally, this compound has been employed in medicinal chemistry to develop novel drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

The synthesis of 2-Chloro-3-(cyclopropylmethoxy)pyridine typically involves multi-step reactions, often starting from pyridine derivatives. One common approach is the nucleophilic substitution reaction, where a suitable nucleophile replaces a leaving group on the pyridine ring. The introduction of the cyclopropylmethoxy group is achieved through etherification or alkylation reactions, depending on the specific conditions and reagents used.

In terms of applications, 2-Chloro-3-(cyclopropylmethoxy)pyridine has shown promise in materials science as well. Its ability to form stable coordination complexes with metal ions has led to its use in catalysis and sensor development. Furthermore, its electronic properties make it a candidate for applications in organic electronics, such as OLEDs and photovoltaic devices.

The environmental impact of 2-Chloro-3-(cyclopropylmethoxy)pyridine has also been a topic of recent research. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations are crucial for ensuring that this compound can be safely utilized in industrial and agricultural settings without posing risks to ecosystems.

In conclusion, 2-Chloro-3-(cyclopropylmethoxy)pyridine, with its unique structural features and versatile reactivity, continues to be an important compound in chemical research and development. Its applications span across multiple disciplines, from agrochemicals to pharmaceuticals and materials science. As ongoing research unveils new insights into its properties and potential uses, this compound is likely to remain a key player in the advancement of modern chemistry.